Cas no 5443-89-0 (9H-Purine,6-(pentylthio)-)

• Product Name: 9H-Purine,6-(pentylthio)-
• CAS No: 5443-89-0
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 373537
• PubChem ID: 79515
• Update Time: 2025-04-19

9H-Purine,6-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-(pentylthio)-
• 6-(pentylthio)-1H-purine
• 6-pentylsulfanyl-7H-purine
• 6-Amylmercaptopurine
• 6-n-Amylmercaptopurine
• EINECS 226-638-1
• HMS1650G09
• 6-(Pentylsulfanyl)-9H-purine #
• 1H-Purine, 6-(pentylthio)-
• AKOS002326873
• SR-01000007365
• NSC19864
• Purine, 6-Pentylthio
• Q27116087
• 1H-PURINE,6-(PENTYLTHIO)-
• 6-(Pentylthio)purine
• AB00172555-03
• CHEBI:34465
• Purine, 6-(pentylthio)-
• NS00033083
• UDXMVJZRHSMPEJ-UHFFFAOYSA-N
• 6-(pentylthio)-9H-purine
• NSC-19864
• 5443-89-0
• BDBM50371878
• 9H-PURINE, 6-(PENTYLTHIO)-
• CHEMBL259041
• 6-Amyl-mp
• DTXSID10202831
• Purine, 6-pentylthio-
• 6-Pentylsulfanyl-9H-purine
• SCHEMBL1725582
• NSC 19864
• 380934R16P
• SR-01000007365-1
• UNII-380934R16P

• Inchi： 1S/C10H14N4S/c1-2-3-4-5-15-10-8-9(12-6-11-8)13-7-14-10/h6-7H,2-5H2,1H3,(H,11,12,13,14)
• InChI Key： UDXMVJZRHSMPEJ-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CCCCC

Computed Properties

• Exact Mass: 222.09400
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.76000
• LogP: 2.63520